Cas no 2089978-70-9 (methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate)

• Product Name: methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate
• CAS No: 2089978-70-9
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• MDL: MFCD34562676
• CID: 5408682
• PubChem ID: 131457622
• Update Time: 2025-06-08

methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarboxylic acid, 6-bromo-1,2-dihydro-1-oxo-, methyl ester
• methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate
• methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate

• MDL： MFCD34562676
• Inchi： 1S/C11H8BrNO3/c1-16-11(15)9-5-13-10(14)7-3-2-6(12)4-8(7)9/h2-5H,1H3,(H,13,14)
• InChI Key： CWROOOZGKULGKK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(Br)C=C2)C(C(OC)=O)=CN1

Additional information on methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate

Methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate (CAS No. 2089978-70-9): A Key Intermediate in Modern Pharmaceutical Research

Methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate (CAS No. 2089978-70-9) is a highly significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. This compound belongs to the isoquinoline family, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse pharmacological properties and applications in medicinal chemistry.

The structural framework of methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate features a brominated isoquinoline core, which makes it an invaluable precursor for further functionalization. The presence of both hydroxyl and carboxylate functional groups on the molecule enhances its reactivity, allowing for a wide range of chemical transformations. These transformations are essential for the development of novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their demonstrated efficacy in modulating biological pathways. Specifically, compounds derived from methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The bromine substituent, in particular, has been identified as a key moiety that enhances binding affinity to target proteins, making it an attractive feature for drug design.

The synthesis of methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate typically involves multi-step organic reactions, starting from readily available isoquinoline precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and oxidative bromination, are commonly employed to achieve high yields and purity. These synthetic routes highlight the compound's importance as a building block in industrial-scale pharmaceutical production.

One of the most compelling aspects of methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to develop molecules with enhanced pharmacokinetic properties, including improved solubility and bioavailability. Additionally, the compound's ability to undergo selective functionalization has enabled the creation of libraries of derivatives for high-throughput screening assays.

The latest advancements in computational chemistry have further accelerated the discovery process by allowing researchers to predict the binding modes of methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate-based compounds with target proteins. These predictions are crucial for rational drug design and have led to the identification of novel lead compounds with potent therapeutic effects. Moreover, machine learning algorithms are being employed to optimize synthetic pathways, reducing costs and improving scalability.

In clinical settings, derivatives of methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate are being evaluated in phase I and II trials for their potential as treatments for refractory cancers. Preliminary results suggest that certain analogs exhibit significant antitumor activity by inhibiting key signaling pathways involved in cell proliferation and survival. These findings underscore the importance of this compound as a scaffold for developing next-generation oncology drugs.

The role of methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate extends beyond cancer research; it is also being explored for its antimicrobial properties. Isoquinoline derivatives have shown efficacy against multidrug-resistant bacteria, making them promising candidates for addressing the growing crisis of antibiotic resistance. Ongoing studies aim to identify structural modifications that enhance antimicrobial activity while minimizing toxicity.

The environmental impact of synthesizing pharmaceutical intermediates like methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate is another critical consideration. Green chemistry principles are being integrated into synthetic protocols to reduce waste and minimize hazardous byproducts. For instance, catalytic methods that employ recyclable ligands and solvents are being developed to make the production process more sustainable.

The future prospects for methyl 6-bromo-1-hydroxyisoquinoline-4-carboxylate are vast, with ongoing research uncovering new applications and optimizing its synthesis. As computational tools become more sophisticated and high-throughput screening technologies advance, the discovery pipeline for isoquinoline-based drugs is expected to expand significantly. This compound exemplifies how strategic use of intermediates can drive innovation in pharmaceuticals.